Cas no 34618-66-1 (1,1,4-trimethyl-4-{3-[(2,2,4,4-tetramethylpentanoyl)oxy]propyl}piperazinediium diiodide)

• Product name: 1,1,4-trimethyl-4-{3-[(2,2,4,4-tetramethylpentanoyl)oxy]propyl}piperazinediium diiodide
• CAS No: 34618-66-1
• MF: C₁₉N₂O₂+₂^.₂[I-]
• MW: 542.0235
• CID: 1464036
• PubChem ID: 214934

1,1,4-trimethyl-4-{3-[(2,2,4,4-tetramethylpentanoyl)oxy]propyl}piperazinediium diiodide Chemical and Physical Properties

Names and Identifiers

• 1,1,4-trimethyl-4-{3-[(2,2,4,4-tetramethylpentanoyl)oxy]propyl}piperazinediium diiodide
• 3-(1,4,4-trimethylpiperazine-1,4-diium-1-yl)propyl 2,2,4,4-tetramethylpentanoate,diiodide
• 1,1,4-Trimethyl-4-{3-[(2,2,4,4-tetramethylpentanoyl)oxy]propyl}piperazine-1,4-diium diiodide
• DTXSID40956113
• 34618-66-1
• Piperazinium, 1-(3-(2,2,4,4-tetramethylvaleryloxy)propyl)-1,4,4-trimethyl-, diiodide
• 3-(4-Methyl-1-piperazinyl)propyl 2,2,4,4-tetramethylvalerate dimethiodide
• 1-(3-(2,2,4,4-Tetramethylvaleryloxy)propyl)-1,4,4-trimethylpiperazinium diiodide
• Valeric acid, 2,2,4,4-tetramethyl-, 3-(4-methyl-1-piperazinyl)propyl ester, dimethiodide

• Inchi： InChI=1S/C19H40N2O2.2HI/c1-18(2,3)16-19(4,5)17(22)23-15-9-10-21(8)13-11-20(6,7)12-14-21;;/h9-16H2,1-8H3;2*1H/q+2;;/p-2
• InChI Key： VZBQNJNRCFETAH-UHFFFAOYSA-L
• SMILES： CC(C)(C)CC(C)(C)C(=O)OCCC[N+]1(CC[N+](CC1)(C)C)C.[I-].[I-]

Computed Properties

• Exact Mass: 541.804
• Monoisotopic Mass: 582.11792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 398
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3